2-[6,7-dimethoxy-2-methyl-4-oxo-3(4H)-quinazolinyl]-N-[2-(2-furyl)ethyl]acetamide

• Molecular Formula: C19H21N3O5
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-(6,7-dimethoxy-2-methyl-4-oxoquinazolin-3-yl)-N-[2-(furan-2-yl)ethyl]acetamide
• InChI: InChI=1S/C19H21N3O5/c1-12-21-15-10-17(26-3)16(25-2)9-14(15)19(24)22(12)11-18(23)20-7-6-13-5-4-8-27-13/h4-5,8-10H,6-7,11H2,1-3H3,(H,20,23)
• InChI Key: MUWGEEPDPOHQSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=C(C=C2C(=O)N1CC(=O)NCCC3=CC=CO3)OC)OC

Description

This compound is a quinazolinone-based acetamide derivative characterized by a 6,7-dimethoxy-2-methyl-substituted quinazolin-4-one core linked via an acetamide group to a 2-(2-furyl)ethyl moiety. Quinazolinones are heterocyclic scaffolds known for diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects . The 2-methyl group on the quinazolinone core may reduce steric hindrance, facilitating receptor interactions. The furyl ethyl substituent introduces a heteroaromatic fragment, which could modulate lipophilicity and binding affinity compared to alkyl or aryl analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[6,7-dimethoxy-2-methyl-4-oxo-3(4H)-quinazolinyl]-N-[2-(2-furyl)ethyl]acetamide typically involves multiple steps, starting from readily available precursors. One common method involves the condensation of 6,7-dimethoxy-2-methyl-4-oxo-3(4H)-quinazoline with 2-(2-furyl)ethylamine in the presence of acetic anhydride. The reaction is usually carried out under reflux conditions to ensure complete conversion of the reactants .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and purity. This could include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[6,7-Dimethoxy-2-methyl-4-oxo-3(4H)-quinazolinyl]-N-[2-(2-furyl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles depending on the desired substitution .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinazolinone derivatives with additional oxygen-containing functional groups, while substitution reactions could introduce various alkyl or aryl groups .

Scientific Research Applications

2-[6,7-Dimethoxy-2-methyl-4-oxo-3(4H)-quinazolinyl]-N-[2-(2-furyl)ethyl]acetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s biological activity makes it a candidate for studies on enzyme inhibition and receptor binding.

Medicine: Its potential therapeutic properties are explored in drug development, particularly for conditions like cancer and neurological disorders.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[6,7-dimethoxy-2-methyl-4-oxo-3(4H)-quinazolinyl]-N-[2-(2-furyl)ethyl]acetamide involves its interaction with specific molecular targets. The quinazolinone core is known to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This can lead to various biological effects, such as the inhibition of cell proliferation in cancer .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares structural features and reported activities of the target compound with related quinazolinone-acetamide derivatives:

Compound Name/Structure	Core Substituents	Acetamide Substituent	Key Biological Activity	Notes	Reference
Target Compound	6,7-Dimethoxy, 2-methyl	2-(2-Furyl)ethyl	Not explicitly reported (assumed anti-inflammatory)	Unique furyl group may enhance bioavailability vs. phenyl analogs	N/A
2-(Ethylamino)-N-(4-oxo-2-phenylquinazolin-3(4H)-yl)acetamide	2-Phenyl	Ethylamino	Anti-inflammatory (slightly superior to Diclofenac)	Lower ulcerogenic potential than aspirin
2-(4-Methylphenoxy)-N-(4-oxo-2-phenylquinazolinyl)acetamide	2-Phenyl	4-Methylphenoxy	Not reported	Phenoxy group increases lipophilicity
N-(4-Sulfamoylphenyl)-thioacetamide derivatives	4-Sulfamoylphenyl, thioether	Varied aryl groups (e.g., tolyl)	Potential anti-inflammatory/analgesic	Thioether linkage may improve metabolic stability

Activity and Pharmacological Profile

• Anti-inflammatory Potential: The ethylamino-substituted analog () demonstrated 38% edema inhibition in carrageenan-induced rat paw edema models at 50 mg/kg, outperforming Diclofenac (35%) . The target compound’s furyl group, akin to anti-exudative furan-containing analogs (), may synergize with the quinazolinone core to enhance activity, though experimental data are lacking.
• Ulcerogenicity: Quinazolinone-acetamides generally exhibit lower gastrointestinal toxicity than NSAIDs like aspirin. For example, the ethylamino derivative caused only mild gastric lesions (ulcer index: 1.2 vs. aspirin’s 3.5) . The target compound’s dimethoxy groups may further reduce toxicity by improving mucosal tolerance.
• Solubility and Bioavailability: The 6,7-dimethoxy groups in the target compound likely enhance aqueous solubility compared to phenyl-substituted analogs (e.g., ’s phenoxy derivative), which rely on lipophilic substituents for membrane permeability.